Cas no 1934-55-0 (1-Phenyl-N-propylcyclohexan-1-amine;hydrochloride)

• Product Name: 1-Phenyl-N-propylcyclohexan-1-amine;hydrochloride
• CAS No: 1934-55-0
• MF: C₁₅H₂₄ClN
• MW: 253.81076335907
• CID: 1386289
• PubChem ID: 121230858
• Update Time: 2025-05-23

1-Phenyl-N-propylcyclohexan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• PCPr (hydrochloride)
• N-(1-Phenylcyclohexyl)propanamine Hydrochloride
• 1-phenyl-N-propyl-cyclohexanamine,monohydrochloride
• 1-Phenyl-N-propylcyclohexan-1-amine;hydrochloride
• 1-Phenyl-N-propylcyclohexan-1-amine hydrochloride
• BAA93455
• 1934-55-0
• 1-phenyl-N-propyl-cyclohexanamine, monohydrochloride

• Inchi： 1S/C15H23N.ClH/c1-2-13-16-15(11-7-4-8-12-15)14-9-5-3-6-10-14;/h3,5-6,9-10,16H,2,4,7-8,11-13H2,1H3;1H
• InChI Key： PXGNSXPOHRQRDM-UHFFFAOYSA-N
• SMILES： Cl.N(CCC)C1(C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 253.16000
• Monoisotopic Mass: 253.1597275 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 253.81

Experimental Properties

• PSA: 12.03000
• LogP: 5.03850

Additional information on 1-Phenyl-N-propylcyclohexan-1-amine;hydrochloride

1-Phenyl-N-propylcyclohexan-1-amine Hydrochloride: A Comprehensive Overview

1-Phenyl-N-propylcyclohexan-1-amine hydrochloride (CAS No. 1934-55-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as PPC hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in modulating various biological systems, making it a subject of extensive research.

The molecular structure of PPC hydrochloride consists of a cyclohexane ring substituted with a phenyl group at the 1-position and an N-propyl group at the same position, forming a bicyclic amine structure. This arrangement confers the compound with unique steric and electronic properties, which are crucial for its biological activity. The hydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various experimental and therapeutic applications.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the molecular dynamics of PPC hydrochloride. Using molecular docking studies, scientists have identified potential binding sites on target proteins, suggesting its ability to interact with key enzymes and receptors involved in neurological pathways. These findings have implications for its potential use in treating conditions such as epilepsy, anxiety, and neurodegenerative diseases.

In terms of pharmacokinetics, PPC hydrochloride exhibits favorable absorption profiles in preclinical models. Studies conducted on rodent models have demonstrated moderate bioavailability, with the compound showing a relatively long half-life due to its lipophilic nature. This characteristic is advantageous for drug delivery, as it may reduce the frequency of dosing required for therapeutic efficacy.

The synthesis of PPC hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

One of the most promising areas of research involving PPC hydrochloride is its potential as a neuroprotective agent. Preclinical studies have shown that it can mitigate oxidative stress and reduce inflammation in neuronal cells, suggesting its role in protecting against neurotoxicity. These findings align with emerging trends in neurotherapeutics, where compounds with dual antioxidant and anti-inflammatory properties are highly sought after.

Moreover, PPC hydrochloride has shown efficacy in pain management models. Experimental data indicate that it can modulate pain pathways by interacting with ion channels and neurotransmitter systems. This property positions it as a candidate for developing novel analgesics with reduced side effects compared to conventional opioids.

In conclusion, 1-Phenyl-N-propylcyclohexan-1-amine hydrochloride (CAS No. 1934-55-0) represents a versatile compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with promising biological activities, underscores its potential as a therapeutic agent across multiple therapeutic areas. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic profiles, PPC hydrochloride stands at the forefront of innovative drug design.